Cas no 1623-06-9 (Phosphoric acid,monopropyl ester)

• Product Name: Phosphoric acid,monopropyl ester
• CAS No: 1623-06-9
• MF: C₃H₉O₄P
• MW: 140.074922323227
• CID: 166093
• PubChem ID: 74188
• Update Time: 2025-04-19

Phosphoric acid,monopropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monopropyl ester
• propyl dihydrogen phosphate
• BRN 1702876
• EINECS 216-601-8
• Monopropyl phosphate
• Monopropylphosphat
• n-propyl dihydrogen phosphate
• Phosphorsaeure-monopropylester
• Propyl hydrogen phosphate
• Propyl phosphate
• Propyl phosphate, (PrO)(HO)2PO
• Propyl-dihydrogenphosphat
• Phosphoric acid dihydrogen propyl ester
• CHEMBL144328
• MFCD00058853
• DTXSID10862717
• 1623-06-9
• NSC-41909
• SCHEMBL57642
• NS00045977
• NSC41909
• NSC 41909
• PROPOXYPHOSPHONIC ACID
• Propyl phosphate ((C3H7O)(HO)2PO)
• mono-n-propyl phosphoric acid
• 4-01-00-01427 (Beilstein Handbook Reference)
• Q23994814
• SY299100
• propyl diwasserstoff phosphat
• Y295RBH8BG
• Phosphoric acid, monopropyl ester
• Phosphoric acid monopropyl ester

• Inchi： 1S/C3H9O4P/c1-2-3-7-8(4,5)6/h2-3H2,1H3,(H2,4,5,6)
• InChI Key： MHZDONKZSXBOGL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCC

Computed Properties

• Exact Mass: 140.02387
• Monoisotopic Mass: 140.02384576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 95.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates